Ethylene thiourea
Ethylene thiourea
Ethylene thiourea appears as white to pale green crystals or an off-white solid. Odorless when pure, but technical product may have an amine odor. (NTP, 1992)
Ethylene thiourea is used in the rubber industry and in the production of some fungicides. No information is available on the acute (short-term) or chronic (long-term) effects of ethylene thiourea in humans. In rodents chronically exposed to ethylene thiourea in their diet, effects on the thyroid have been observed. Ethylene thiourea has been shown to be a potent teratogen (causes birth defects) in rats orally or dermally exposed. A study of female workers occupationally exposed to ethylene thiourea did not report an increased incidence of thyroid cancer. In a study by the National Toxicology Program (NTP), an increased incidence of thyroid tumors in rats, and thyroid, liver, and pituitary gland tumors in mice exposed to ethylene thiourea were noted. EPA has classified ethylene thiourea as a Group B2, probable human carcinogen.
Ethylenethiourea is a member of imidazolidines.
Ethylene thiourea is used in the rubber industry and in the production of some fungicides. No information is available on the acute (short-term) or chronic (long-term) effects of ethylene thiourea in humans. In rodents chronically exposed to ethylene thiourea in their diet, effects on the thyroid have been observed. Ethylene thiourea has been shown to be a potent teratogen (causes birth defects) in rats orally or dermally exposed. A study of female workers occupationally exposed to ethylene thiourea did not report an increased incidence of thyroid cancer. In a study by the National Toxicology Program (NTP), an increased incidence of thyroid tumors in rats, and thyroid, liver, and pituitary gland tumors in mice exposed to ethylene thiourea were noted. EPA has classified ethylene thiourea as a Group B2, probable human carcinogen.
Ethylenethiourea is a member of imidazolidines.
Brand Name:
Vulcanchem
CAS No.:
12261-94-8
VCID:
VC20941855
InChI:
InChI=1S/C3H6N2S/c6-3-4-1-2-5-3/h1-2H2,(H2,4,5,6)
SMILES:
C1CNC(=S)N1
Molecular Formula:
C3H6N2S
Molecular Weight:
102.16 g/mol
Ethylene thiourea
CAS No.: 12261-94-8
Cat. No.: VC20941855
Molecular Formula: C3H6N2S
Molecular Weight: 102.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethylene thiourea appears as white to pale green crystals or an off-white solid. Odorless when pure, but technical product may have an amine odor. (NTP, 1992) Ethylene thiourea is used in the rubber industry and in the production of some fungicides. No information is available on the acute (short-term) or chronic (long-term) effects of ethylene thiourea in humans. In rodents chronically exposed to ethylene thiourea in their diet, effects on the thyroid have been observed. Ethylene thiourea has been shown to be a potent teratogen (causes birth defects) in rats orally or dermally exposed. A study of female workers occupationally exposed to ethylene thiourea did not report an increased incidence of thyroid cancer. In a study by the National Toxicology Program (NTP), an increased incidence of thyroid tumors in rats, and thyroid, liver, and pituitary gland tumors in mice exposed to ethylene thiourea were noted. EPA has classified ethylene thiourea as a Group B2, probable human carcinogen. Ethylenethiourea is a member of imidazolidines. |
|---|---|
| CAS No. | 12261-94-8 |
| Molecular Formula | C3H6N2S |
| Molecular Weight | 102.16 g/mol |
| IUPAC Name | imidazolidine-2-thione |
| Standard InChI | InChI=1S/C3H6N2S/c6-3-4-1-2-5-3/h1-2H2,(H2,4,5,6) |
| Standard InChI Key | PDQAZBWRQCGBEV-UHFFFAOYSA-N |
| Isomeric SMILES | C1CN=C(N1)S |
| SMILES | C1CNC(=S)N1 |
| Canonical SMILES | C1CN=C(N1)S |
| Boiling Point | 446 to 595 °F at 760 mm Hg (NIOSH, 2016) 347.18 °C 446-595°F |
| Colorform | Needles, prisms from alcohol or amyl alcohol White to pale-green crystals |
| Flash Point | 486 °F (NTP, 1992) 252 °C 486°F |
| Melting Point | 397 to 399 °F (NTP, 1992) 203.0 °C 203 °C 194 °C 392°F |
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